Germanium selenide
Overview
Description
Germanium selenide is a chemical compound with the formula GeSe. It exists as a black crystalline powder with orthorhombic crystal symmetry, transforming into a cubic structure at high temperatures . This compound is a member of the group-IV monochalcogenides and is known for its anisotropic semiconducting properties, making it suitable for various optoelectronic applications .
Mechanism of Action
Target of Action
Germanium selenide (GeSe) is a two-dimensional (2D) semiconductor material . Its primary targets are optoelectronic applications, including thin-film solar cells (TFSCs) and photoelectrochemical (PEC) water splitting . The compound’s excellent optoelectronic properties, high optical absorption, good conductivity, and band gap ranging from 1 to 2 eV make it suitable for these applications .
Mode of Action
GeSe interacts with its targets through its optoelectronic properties. It absorbs light across a wide range of wavelengths, facilitating effective photon absorption and electron-hole pair generation . The electronic properties of GeSe are dominated by direct transitions . The presence of defects significantly modifies the excitonic properties of the system .
Biochemical Pathways
The primary biochemical pathway affected by GeSe is the conversion of solar energy into usable energy. This is achieved through photovoltaic (PV) and photoelectrochemical (PEC) cells, which rely on efficient light absorbers like GeSe to convert solar photons into usable energy . The compound’s high light absorption coefficient facilitates effective photon absorption and electron-hole pair generation .
Result of Action
The result of GeSe’s action is the conversion of solar energy into usable energy. This is achieved through the generation of electron-hole pairs and the subsequent creation of a current or voltage . The compound’s action results in high photoconversion efficiency and fast response time, making it a promising material for photoconversion applications .
Action Environment
The action of GeSe is influenced by environmental factors. For instance, its superior stability in air conditions makes it a promising material for various applications . Perturbations such as the presence of defects can have a significant impact on its properties . Therefore, the compound’s action, efficacy, and stability can be influenced by the environment in which it is used.
Preparation Methods
Synthetic Routes and Reaction Conditions: Germanium selenide can be synthesized using physical vapor deposition technology. This involves heating this compound powder at temperatures ranging from 500°C to 620°C. The resulting materials are analyzed using methods like Scanning Electron Microscopy, X-ray Diffraction, and Raman Spectroscopy to ensure high crystalline quality .
Industrial Production Methods: In industrial settings, this compound is produced by evenly mixing germanium powder with selenium powder. The mixture is then heated under vacuum conditions to complete the reaction. Argon gas is used during thermal separation and cooling processes to obtain the final this compound powder .
Chemical Reactions Analysis
Types of Reactions: Germanium selenide undergoes various chemical reactions, including oxidation and reduction. For instance, it reacts with selenium and hydrazine to form selenidogermanate. It also reacts with lead selenide and gallium selenide at high temperatures to produce complex compounds .
Common Reagents and Conditions:
Reduction: The compound can be reduced using hydrazine, leading to the formation of selenidogermanate.
Major Products:
Oxidation: Germanium-oxide skin
Reduction: Selenidogermanate
Scientific Research Applications
Germanium selenide is widely used in scientific research due to its excellent optoelectronic properties. It is employed in:
Photovoltaic Cells: Used as a light absorber in thin-film solar cells.
Photoelectrochemical Water Splitting: Utilized in devices for efficient solar-to-hydrogen conversion.
Optoelectronics: Suitable for applications in light emitters, photodetectors, and solar cells due to its high optical absorption and good conductivity.
Comparison with Similar Compounds
Germanium selenide is similar to other group-IV monochalcogenides, such as:
Germanium monoselenide: Shares similar crystal structures and semiconducting properties.
Black Phosphorus: Both are anisotropic semiconductors with high optical absorption and good conductivity.
Uniqueness: this compound stands out due to its superior stability in air conditions compared to black phosphorus, making it more suitable for long-term applications .
Properties
IUPAC Name |
bis(selanylidene)germane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/GeSe2/c2-1-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYDSCDJEAVCHQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ge](=[Se])=[Se] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
GeSe2 |
Source
|
| Record name | Germanium(IV) selenide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/w/index.php?title=Germanium(IV)_selenide&action=edit&redlink=1 | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9065237 |
Source
|
| Record name | Germanium selenide (GeSe2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9065237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12065-11-1 |
Source
|
| Record name | Germanium diselenide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12065-11-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Germanium selenide (GeSe2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012065111 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Germanium selenide (GeSe2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Germanium selenide (GeSe2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9065237 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Germanium diselenide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.863 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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